1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol

• IUPAC Name: 1,3,4,5-tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol
• InChI: InChI=1S/C11H12N2OS/c14-8-5-13-10-4-2-1-3-9(10)12-11(13)7-15-6-8/h1-4,8,14H,5-7H2
• InChI Key: OFGGNXUYOOTKGC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CSCC2=NC3=CC=CC=C3N21)O
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol

Description

1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol, also known as THB, is a chemical compound that has gained attention due to its potential applications in scientific research. This heterocyclic compound is a benzimidazole derivative that contains a thiazepine ring. THB has been synthesized using various methods and has shown promising results in a range of scientific applications.

Mechanism Of Action

1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol acts as a positive allosteric modulator of the GABAA receptor, enhancing the inhibitory effects of GABA on neuronal activity. This results in an overall decrease in neuronal activity, leading to anxiolytic and sedative effects. 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol has also been shown to have effects on other neurotransmitter systems, including the glutamate and dopamine systems.
Biochemical and Physiological Effects
1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol has been shown to have a range of biochemical and physiological effects. It has been found to increase GABAergic neurotransmission, leading to a decrease in neuronal activity. 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol has also been shown to modulate the activity of glutamate and dopamine systems, which play important roles in a range of physiological processes. 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol has been found to have anxiolytic and sedative effects in animal models, making it a potential candidate for the treatment of anxiety disorders.

Advantages And Limitations For Lab Experiments

One advantage of 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol is its high potency and selectivity for the GABAA receptor. This makes it a useful tool for studying the role of the GABAA receptor in various physiological processes. However, 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol has limitations in terms of its solubility and stability, which can make it difficult to work with in lab experiments. Additionally, 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol has not been extensively studied in humans, and its potential side effects and toxicity are not well understood.

Future Directions

There are several potential future directions for research on 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol. One area of interest is its potential as a treatment for anxiety disorders. Further research is needed to determine the safety and efficacy of 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol in humans, as well as its potential side effects and interactions with other drugs. Another area of interest is the role of 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol in modulating the activity of other neurotransmitter systems, such as the glutamate and dopamine systems. Understanding the mechanisms underlying these effects could lead to the development of new treatments for a range of neurological and psychiatric disorders.

Synthesis Methods

1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol can be synthesized using a variety of methods, including the reaction of 2-(2-aminoethyl)thiophene with 2-bromoaniline, followed by cyclization using sodium hydride. Another method involves the reaction of 2-aminobenzimidazole with 2-bromoethylthiophene, followed by cyclization using sodium hydride. These methods have been optimized to produce high yields of 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol.

Scientific Research Applications

1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a positive allosteric modulator of the GABAA receptor, a neurotransmitter receptor that plays a crucial role in inhibiting the activity of neurons in the brain. 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol has also been shown to have anxiolytic and sedative effects in animal models, making it a potential candidate for the treatment of anxiety disorders.